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Compound of Interest

1-(3-
Compound Name:
Nitrophenylsulfonyl)pyrrolidine

Cat. No.: B182006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(3-
Nitrophenylsulfonyl)pyrrolidine, a heterocyclic compound of interest in medicinal chemistry
and drug discovery. This document details its chemical properties, synthesis, and potential
biological significance, presenting available data in a structured format to facilitate research
and development efforts.

Compound Identification and Properties
CAS Number: 91619-30-6

1-(3-Nitrophenylsulfonyl)pyrrolidine is a synthetic compound featuring a pyrrolidine ring N-
substituted with a 3-nitrophenylsulfonyl group. The presence of the pyrrolidine scaffold, a
common motif in many biologically active molecules, and the electron-withdrawing
nitrophenylsulfonyl group, suggests its potential as a building block in the synthesis of novel
therapeutic agents.[1]

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula C10H12N204S PubChem
Molecular Weight 256.28 g/mol PubChem
Appearance Not specified (likely a solid)

Solubility Not specified

Synthesis and Characterization

The synthesis of 1-(3-Nitrophenylsulfonyl)pyrrolidine is typically achieved through the
reaction of pyrrolidine with 3-nitrobenzenesulfonyl chloride.[2] This reaction is a standard
nucleophilic substitution at the sulfonyl chloride, where the secondary amine of the pyrrolidine

ring acts as the nucleophile.

General Synthesis Protocol

A general method for the synthesis involves the dropwise addition of 3-nitrobenzenesulfonyl
chloride to a solution of pyrrolidine in a suitable organic solvent, such as dichloromethane, in
the presence of a base like triethylamine.[2] The base is crucial for scavenging the hydrochloric
acid generated during the reaction. The reaction is typically stirred at room temperature.
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Caption: A general workflow for an enzyme inhibition assay.

Role in Signaling Pathways

Derivatives of pyrrolidine have been shown to modulate various signaling pathways. For
example, some pyrrolidine compounds have been found to affect the MAPK and Akt signaling
pathways, which are crucial in inflammation and cancer. [3]While there is no direct evidence for
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the involvement of 1-(3-Nitrophenylsulfonyl)pyrrolidine in specific signaling pathways, this
remains a potential avenue for future research.

Hypothetical Signaling Pathway Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-(3-
Nitrophenylsulfonyl)pyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182006#1-3-nitrophenylsulfonyl-pyrrolidine-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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